Cas no 502642-85-5 (beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI))

beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI) structure
502642-85-5 structure
Product Name:beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI)
CAS No:502642-85-5
MF:C6H11FO5
MW:182.146946191788
CID:933454
PubChem ID:7191877
Update Time:2025-04-19

beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI)
    • DTXSID101291067
    • 502642-85-5
    • 6-Deoxy-6-fluoro-I(2)-D-galactopyranose
    • 6-Deoxy-6-fluoro-beta-D-galactopyranose
    • DB-229510
    • Inchi: 1S/C6H11FO5/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-6,8-11H,1H2/t2-,3+,4+,5-,6-/m1/s1
    • InChI Key: SHFYXYMHVMDNPY-FPRJBGLDSA-N
    • SMILES: FC[C@@H]1[C@@H]([C@@H]([C@H]([C@H](O)O1)O)O)O

Computed Properties

  • Exact Mass: 182.05905161g/mol
  • Monoisotopic Mass: 182.05905161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 90.2Ų
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